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Compound of Interest

Compound Name: Regelidine

Cat. No.: B10819541 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Regelidine in a laboratory setting. This document is intended for researchers, scientists, and

drug development professionals to ensure safe handling and compliance with standard

laboratory waste management practices.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Regelidine with appropriate

personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and

a lab coat. All handling of Regelidine waste should be conducted in a well-ventilated area or a

chemical fume hood to minimize inhalation exposure. In case of a spill, isolate the area and

follow your institution's established spill cleanup procedures.

Step-by-Step Disposal Protocol for Regelidine
As specific degradation or neutralization protocols for Regelidine are not readily available in

published literature, a conservative approach adhering to general laboratory chemical waste

guidelines is mandatory.

Waste Identification and Segregation:

All materials contaminated with Regelidine, including unused product, solutions, and

contaminated labware (e.g., pipette tips, vials, and gloves), must be treated as chemical

waste.
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Do not mix Regelidine waste with other chemical waste streams unless their compatibility

is confirmed. Incompatible wastes should never be mixed.[1]

Container Selection and Labeling:

Collect Regelidine waste in a designated, leak-proof container that is chemically

compatible with the substance.[1][2]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Regelidine".[1] The label should also include the date when the waste

was first added to the container.

Waste Accumulation and Storage:

Store the waste container in a designated satellite accumulation area (SAA) at or near the

point of generation.[3]

Keep the waste container securely sealed except when adding more waste to prevent

spills and evaporation.[1][2]

Ensure the storage area is away from sources of ignition and incompatible materials.

Disposal of Empty Containers:

A container that held Regelidine is not considered empty until it has been triple-rinsed.[2]

The first rinseate from the container must be collected and disposed of as hazardous

waste.[1] For highly toxic chemicals, the first three rinses must be collected as hazardous

waste.[1]

Arranging for Final Disposal:

Do not dispose of Regelidine waste down the drain or in the regular trash.[1][2]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for the pickup and final disposal of the

Regelidine waste.[4]
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Quantitative Data and Waste Classification
Specific quantitative data for the disposal of Regelidine, such as concentration limits for

various disposal methods, are not publicly available. In the absence of such data, all

Regelidine waste should be treated as regulated chemical waste. The following table

summarizes general guidelines for laboratory chemical waste.

Parameter Guideline Source

Waste Classification

Presumed to be regulated

hazardous waste unless

determined otherwise by EHS.

[4]

Drain Disposal
Prohibited for potentially

hazardous chemicals.
[2][3]

Solid Waste Disposal
Prohibited for hazardous

materials.
[2]

Satellite Accumulation Area

(SAA) Limit

Typically up to 55 gallons of

chemical waste, but may be

lower for acutely hazardous

waste.

[3][5]

Container Rinsing

Triple-rinse required for empty

containers; first rinseate

collected as hazardous waste.

[1][2]

Experimental Protocols
Detailed experimental protocols for the degradation or neutralization of Regelidine are not

available in the cited literature. It is recommended to consult with a qualified chemist or your

institution's EHS department to develop a specific protocol if neutralization prior to disposal is

required.

Regelidine Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

Regelidine waste in a laboratory setting.
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Start: Regelidine Waste Generated

Is the container empty?

Triple-rinse the container

Yes

Is the waste mixed with
other chemicals?

No

Collect first rinseate as
hazardous waste

Dispose of rinsed container
as non-hazardous waste

(consult EHS)

Consult chemical compatibility chart
and segregate if necessary

Yes

Collect waste in a labeled,
compatible, and sealed container

No

Store in designated Satellite
Accumulation Area (SAA)

Contact EHS or licensed waste
disposal service for pickup

End of Disposal Process

Click to download full resolution via product page

Regelidine Waste Disposal Decision Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

2. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental
Health & Safety | University of Nevada, Reno [unr.edu]

3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

4. Waste Disposal – Stanford Environmental Health & Safety [ehs.stanford.edu]

5. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]

To cite this document: BenchChem. [Proper Disposal of Regelidine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819541#regelidine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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